
Navigating the ADAM17 Antibody Landscape: A
Comparative Guide to Specificity and

Performance

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AMS-17

Cat. No.: B12418300 Get Quote

For researchers, scientists, and drug development professionals, selecting a highly specific and

reliable antibody is paramount for accurate and reproducible results. This guide provides a

comparative analysis of commercially available and research-grade antibodies targeting

ADAM17 (A Disintegrin and Metalloproteinase 17), also known as TACE (Tumor Necrosis

Factor-α Converting Enzyme). We delve into their cross-reactivity, performance in various

applications, and provide standardized experimental protocols to aid in your research

endeavors.

ADAM17 is a critical sheddase involved in the processing of numerous cell surface proteins,

playing a pivotal role in signaling pathways that govern inflammation, cell proliferation, and

migration. Its close structural homology to other ADAM family members, particularly ADAM10,

presents a significant challenge in the development and selection of specific antibodies. This

guide aims to provide clarity by summarizing available data on antibody performance and

cross-reactivity.

Performance Comparison of ADAM17 Antibodies
The following tables summarize the specifications and available cross-reactivity data for a

selection of commercially available and research-grade ADAM17 antibodies. It is important to

note that direct head-to-head comparative studies with quantitative cross-reactivity data for a

wide range of commercial antibodies are limited. Much of the available information is derived
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from individual product datasheets and research articles focusing on newly developed

antibodies.

Table 1: Comparison of Commercially Available ADAM17 Antibodies
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Antibody
(Supplier)

Catalog
Number

Type Host
Tested
Applicati
ons

Species
Reactivity
(Tested)

Known
Cross-
Reactivity
Data

Abcam ab39162 Polyclonal Rabbit
WB, IHC-P,

IP, ICC/IF

Human,

Rat, Pig

Stated to

not react

with other

ADAMs,

but

quantitative

data is not

provided.

Abcam ab57484
Monoclonal

(1F6)
Mouse

Flow

Cytometry,

IF, IHC

Human,

Mouse

No specific

cross-

reactivity

data

provided.

Thermo

Fisher

Scientific

PA5-27395 Polyclonal Rabbit
WB, IHC

(P)

Human,

Mouse, Rat

Specificity

demonstrat

ed by

knockout

validation.

Thermo

Fisher

Scientific

MA5-

32572

Recombina

nt

Monoclonal

(JM10-35)

Rabbit

WB, IHC

(P), IHC

(F), ICC/IF,

Flow

Cytometry,

IP

Human,

Mouse, Rat

No specific

cross-

reactivity

data

provided.

Proteintech
24620-1-

AP
Polyclonal Rabbit WB, IHC Human

No specific

cross-

reactivity

data

provided.
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Proteintech 68725-1-Ig Monoclonal Mouse WB, ELISA
Human,

Mouse

No specific

cross-

reactivity

data

provided.

R&D

Systems
AF9301 Polyclonal Goat WB, IHC Human

No specific

cross-

reactivity

data

provided.

R&D

Systems
MAB9301

Monoclonal

(111633)
Mouse

Flow

Cytometry,

WB, ELISA

Human

Less than

5% cross-

reactivity

with

recombina

nt human

ADAM8, 9,

15 and

recombina

nt mouse

ADAM10

observed

in direct

ELISAs.

Merck

Millipore
AB19027 Polyclonal Rabbit WB, ICC

Human,

Mouse

No specific

cross-

reactivity

data

provided.

Table 2: Performance of Select Research-Grade Monoclonal ADAM17 Antibodies
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Antibody Description
Species
Reactivity
(Tested)

Known Cross-
Reactivity Data

Reference

MEDI3622
Inhibitory

antibody
Human, Mouse

Not specified

against other

ADAMs in the

provided text.

D8P1C1

Inhibitory

antibody that

preferentially

recognizes

ADAM17 on

cancer cells.

Human, Mouse

Did not bind to

ADAM10 or

ADAM19 in

ELISA-based

screening.

D5P2A11
Inhibitory

antibody.
Human, Mouse

Did not bind to

ADAM10 or

ADAM19 in

ELISA-based

screening.

ADAM17 Signaling Pathways
ADAM17 is a key regulator of multiple signaling pathways through the shedding of various

transmembrane proteins. Understanding these pathways is crucial for interpreting experimental

results.
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Caption: ADAM17-mediated shedding of transmembrane proteins and subsequent activation of

downstream signaling pathways.
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Experimental Workflow for Assessing Antibody
Cross-Reactivity
A critical step in validating an ADAM17 antibody is to assess its cross-reactivity against other

closely related ADAM family members, such as ADAM10. The following diagram outlines a

general workflow for this purpose.

To cite this document: BenchChem. [Navigating the ADAM17 Antibody Landscape: A
Comparative Guide to Specificity and Performance]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12418300#cross-reactivity-of-adam17-
antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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